3-(8-ethynyl-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carbonyl)oxypropyl 8-ethynyl-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate

• Molecular Formula: C33H26N6O6
• Molecular Weight: 602.6 g/mol
• IUPAC Name: 3-(8-ethynyl-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carbonyl)oxypropyl 8-ethynyl-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• InChI: InChI=1S/C33H26N6O6/c1-5-20-8-10-24-22(14-20)30(40)36(3)16-26-28(34-18-38(24)26)32(42)44-12-7-13-45-33(43)29-27-17-37(4)31(41)23-15-21(6-2)9-11-25(23)39(27)19-35-29/h1-2,8-11,14-15,18-19H,7,12-13,16-17H2,3-4H3
• InChI Key: JYRRJDFICVOODX-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(N=CN2C3=C(C1=O)C=C(C=C3)C#C)C(=O)OCCCOC(=O)C4=C5CN(C(=O)C6=C(N5C=N4)C=CC(=C6)C#C)C
• CAS No.: 7237-96-9

Description

CHEMBL35571 is a bioactive molecule cataloged in the ChEMBL database, which is a manually curated database of bioactive molecules with drug-like properties. The ChEMBL database brings together chemical, bioactivity, and genomic data to aid the translation of genomic information into effective new drugs .

Chemical Reactions Analysis

CHEMBL35571 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions depend on the desired transformation. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or chromium trioxide, while reduction reactions may use reducing agents like lithium aluminum hydride or sodium borohydride. Substitution reactions often involve nucleophiles or electrophiles, depending on the nature of the substituent being introduced or replaced. The major products formed from these reactions will vary based on the specific reagents and conditions used.

Scientific Research Applications

CHEMBL35571 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it can be used as a tool compound for probing targets or pathways of interest. In biology, it may be used to study the effects of bioactive molecules on various biological processes. In medicine, CHEMBL35571 can be used in drug discovery and development, particularly in the identification of potential off-target activities of compounds, which may pose safety concerns or suggest new applications for old compounds. In industry, it can be used in the development of new materials or processes .